4-(4-biphenylyl)-N-(2,6-dichlorophenyl)-1,3-thiazol-2-amine hydrobromide

• IUPAC Name: N-(2,6-dichlorophenyl)-4-(4-phenylphenyl)-1,3-thiazol-2-amine;hydrobromide
• InChI: InChI=1S/C21H14Cl2N2S.BrH/c22-17-7-4-8-18(23)20(17)25-21-24-19(13-26-21)16-11-9-15(10-12-16)14-5-2-1-3-6-14;/h1-13H,(H,24,25);1H
• InChI Key: HIUXKEFHPDMVDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)NC4=C(C=CC=C4Cl)Cl.Br
• Molecular Formula: C21H15BrCl2N2S
• Molecular Weight: 478.2 g/mol

Description

4-(4-biphenylyl)-N-(2,6-dichlorophenyl)-1,3-thiazol-2-amine hydrobromide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of thiazole compounds and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-(4-biphenylyl)-N-(2,6-dichlorophenyl)-1,3-thiazol-2-amine hydrobromide involves the inhibition of the NF-κB pathway. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation, immune response, and cell survival. Inhibition of the NF-κB pathway leads to a decrease in the expression of pro-inflammatory cytokines and chemokines, which results in a reduction in inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and anti-tumor effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been shown to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-biphenylyl)-N-(2,6-dichlorophenyl)-1,3-thiazol-2-amine hydrobromide in lab experiments include its potential therapeutic applications, its anti-inflammatory, anti-tumor, and anti-microbial properties, and its ability to inhibit the NF-κB pathway. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 4-(4-biphenylyl)-N-(2,6-dichlorophenyl)-1,3-thiazol-2-amine hydrobromide. These include:
1. Further studies to determine the safety and efficacy of this compound in humans.
2. Studies to determine the optimal dosage and administration route for this compound.
3. Studies to determine the potential use of this compound in the treatment of other diseases, such as rheumatoid arthritis and multiple sclerosis.
4. Studies to determine the potential use of this compound in combination with other drugs for the treatment of cancer.
5. Studies to determine the potential use of this compound in the development of new antibacterial and antifungal agents.
In conclusion, this compound is a chemical compound that has potential therapeutic applications. It has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Further studies are needed to determine its safety and efficacy in humans and its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of 4-(4-biphenylyl)-N-(2,6-dichlorophenyl)-1,3-thiazol-2-amine hydrobromide involves a multi-step process. The first step is the synthesis of 2,6-dichlorobenzaldehyde by reacting 2,6-dichlorobenzoyl chloride with sodium hydroxide. The second step involves the reaction of 2,6-dichlorobenzaldehyde with 4-biphenylthiol to form 4-(4-biphenylyl)-2,6-dichlorobenzene-1-thiol. The final step is the reaction of 4-(4-biphenylyl)-2,6-dichlorobenzene-1-thiol with thiosemicarbazide to form this compound.

Scientific Research Applications

4-(4-biphenylyl)-N-(2,6-dichlorophenyl)-1,3-thiazol-2-amine hydrobromide has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.